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This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

common challenges encountered during the synthesis and fabrication of tin-based perovskite

films. The information is designed to help manage the characteristically rapid and difficult-to-

control crystallization of these materials, a critical factor for achieving high-performance and

stable optoelectronic devices.

Frequently Asked Questions (FAQs)
Q1: Why do tin-based perovskites crystallize so rapidly, and what are the main consequences?

A1: The rapid crystallization of tin-based perovskites is primarily due to the high Lewis acidity of

Sn²⁺, which leads to a faster reaction between the tin halide (e.g., SnI₂) and organic

ammonium salts compared to their lead-based counterparts.[1][2][3][4] This uncontrolled, fast

crystallization often results in poor film quality, characterized by issues such as pinholes, non-

uniform coverage, and small grain sizes.[4][5][6][7][8] These morphological defects act as sites

for charge recombination and can facilitate the ingress of oxygen and moisture, leading to the

oxidation of Sn²⁺ to Sn⁴⁺ and rapid device degradation.[9][10][11]

Q2: What is the role of SnF₂ as an additive in tin-based perovskite precursor solutions?
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A2: SnF₂ is a commonly used additive that serves multiple functions. Primarily, it acts as an

antioxidant, creating a reducing environment that helps to suppress the oxidation of Sn²⁺ to

Sn⁴⁺.[9][12][13][14][15][16] It also helps to reduce the concentration of tin vacancies (VSn),

which are a major source of p-doping and defects.[14] Additionally, SnF₂ can improve the film

morphology and substrate coverage.[9][12][14][15] Studies have shown that SnF₂ preferably

accumulates at the interface between the perovskite and the hole transporting layer.[16][17]

Q3: How do bulky ammonium cations influence the crystallization process?

A3: Bulky ammonium cations, such as ethylenediammonium (EDA), phenylethylammonium

(PEA), and butylammonium (BA), are often incorporated into the precursor solution to form

more stable 2D or quasi-2D/3D perovskite structures.[6][7] These additives help to control the

crystallization process, leading to more homogeneous and pinhole-free films.[6][7] The

hydrophobic nature of these large cations can also protect the perovskite film from moisture.[6]

[7]

Q4: What is "solvent engineering" and how is it applied to tin-based perovskites?

A4: Solvent engineering is a technique used to control the perovskite crystallization process by

manipulating the properties of the precursor solvent.[18] A common strategy involves using a

co-solvent system, such as a mixture of dimethylformamide (DMF) and dimethyl sulfoxide

(DMSO).[18] DMSO can form an intermediate phase with SnI₂ (e.g., SnI₂-3DMSO), which

retards the rapid crystallization of the perovskite.[18][19][20] However, DMSO can also be a

source of tin oxidation.[21][22][23] Therefore, recent research has focused on finding

alternative, more stable solvents or co-solvents, such as 4-(tert-butyl) pyridine (tBP), to replace

or reduce the amount of DMSO.[1][22][24]

Q5: What is the purpose of anti-solvent dripping during the spin-coating process?

A5: Anti-solvent dripping is a technique used to rapidly induce supersaturation of the precursor

solution during spin-coating.[18] This rapid supersaturation increases the density of nucleation

sites, leading to the formation of a more uniform and compact perovskite film with smaller grain

sizes.[18] Common anti-solvents for tin-based perovskites include chlorobenzene (CB), toluene

(TL), and diethyl ether (DE).[18][25] The choice of anti-solvent is critical, as it can impact the

removal of residual precursor solvents and unwanted dopants like Sn⁴⁺.[26] More

environmentally friendly anti-solvents, such as acetic acid, are also being explored.[27]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7237862/
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00652
https://www.oaepublish.com/articles/microstructures.2024.192
https://www.researchgate.net/publication/324327751_How_SnF_2_Impacts_the_Material_Properties_of_Lead-Free_Tin_Perovskites
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.8b01045
https://www.semanticscholar.org/paper/The-Role-of-SnF2-Additive-on-Interface-Formation-in-Zillner-Boyen/2c68f2800d3162d160b4faecceee2f2b63140f61
https://www.researchgate.net/publication/324327751_How_SnF_2_Impacts_the_Material_Properties_of_Lead-Free_Tin_Perovskites
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237862/
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00652
https://www.researchgate.net/publication/324327751_How_SnF_2_Impacts_the_Material_Properties_of_Lead-Free_Tin_Perovskites
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.8b01045
https://www.semanticscholar.org/paper/The-Role-of-SnF2-Additive-on-Interface-Formation-in-Zillner-Boyen/2c68f2800d3162d160b4faecceee2f2b63140f61
https://inis.iaea.org/records/0n17f-w0m30
https://pubs.acs.org/doi/10.1021/acsenergylett.4c01875
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558796/
https://pubs.acs.org/doi/10.1021/acsenergylett.4c01875
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558796/
https://pubs.acs.org/doi/10.1021/acsenergylett.4c01875
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558796/
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.rsc.org/en/content/articlelanding/2024/cp/d4cp02655a
https://pubmed.ncbi.nlm.nih.gov/39530207/
https://pubs.acs.org/doi/abs/10.1021/acsenergylett.0c02656
https://pmc.ncbi.nlm.nih.gov/articles/PMC9578040/
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00282
https://pubs.rsc.org/en/content/articlehtml/2025/se/d4se01321b
https://pmc.ncbi.nlm.nih.gov/articles/PMC9578040/
https://pubs.acs.org/doi/10.1021/acsenergylett.2c01749
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://www.researchgate.net/publication/328185596_Solvent_Engineering_Improves_Efficiency_of_Lead-Free_Tin-Based_Hybrid_Perovskite_Solar_Cells_beyond_9
https://files01.core.ac.uk/download/210500041.pdf
https://pubs.rsc.org/en/content/articlelanding/2023/ee/d3ee00202k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guides
Issue 1: Poor Film Morphology (Pinholes, Non-uniform Coverage)

Possible Cause Troubleshooting Steps

Incomplete dissolution of precursors

Ensure complete dissolution of all precursor

components by gentle heating and stirring. Use

a freshly prepared and filtered (e.g., with a 0.2

µm PTFE syringe filter) precursor solution.[5]

[28]

Too rapid crystallization

1. Optimize the anti-solvent dripping process

(e.g., timing, volume) to control crystal growth.

[5] 2. Employ solvent engineering by using a co-

solvent system like DMF/DMSO to form an

intermediate phase and slow down

crystallization.[5][18] 3. Introduce additives that

modulate crystal growth, such as SnBr₂, SnCl₂,

or bulky ammonium cations (e.g., PEA, BA).[5]

[6][7][13]

Incompatible solvent system

Consider using alternative co-solvent systems to

improve precursor solubility and film formation.

[5] For example, 4-(tert-butyl) pyridine (tBP) can

be used to replace the oxidative DMSO.[1][22]

[24]

Sub-optimal spin-coating parameters
Precisely control spin-coating speeds, ramp

rates, and durations.[5]

Poor substrate wetting

Ensure substrates are properly cleaned and

treated (e.g., with UV-ozone) to achieve a

hydrophilic surface.[28]

Issue 2: Low Power Conversion Efficiency (PCE)
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Possible Cause Troubleshooting Steps

Sub-optimal additive concentration

Screen a range of additive concentrations (e.g.,

1-10 mol% for SnBr₂) to find the optimal loading

for your specific perovskite composition.[5]

Incomplete passivation of defects

1. Ensure a controlled, inert atmosphere (e.g.,

nitrogen-filled glovebox) during fabrication to

minimize oxidation-related defects.[5] 2. Use

additives known for defect passivation, such as

SnF₂, SnBr₂, or thiophene-based additives.[5][6]

[7][9]

Phase separation of the additive

Avoid excessively high concentrations of

additives, which can lead to the formation of

undesirable secondary phases.[5]

High density of trap states
Employ strategies to reduce trap state density,

such as solvent and surface engineering.[29]

Poor charge extraction

Consider the use of interfacial passivation layers

in conjunction with additives to improve charge

extraction at the interfaces.[5]

Issue 3: Poor Device Stability and Rapid Degradation
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Possible Cause Troubleshooting Steps

Ineffective suppression of Sn²⁺ oxidation

1. Confirm the purity of all precursor materials,

especially the tin sources.[5] 2. Utilize reducing

agents or antioxidants in the precursor solution,

with SnF₂ being a common choice.[9] 3. Explore

alternative solvents to the oxidative DMSO.[21]

[22][23]

Moisture or oxygen ingress

1. Fabricate and store the devices in a

controlled, inert atmosphere (e.g., a nitrogen-

filled glovebox with low oxygen and moisture

levels).[5] 2. Encapsulate the final device to

protect it from the ambient environment.[5]

Interfacial degradation

Consider using interfacial passivation layers to

enhance the stability at the interfaces between

the perovskite and the charge transport layers.

[5]

Inherent instability of the perovskite crystal

structure

Incorporate bulky ammonium cations to form

more stable 2D/3D perovskite structures.[6][7]

Issue 4: Inconsistent Results Between Batches

Possible Cause Troubleshooting Steps

Variability in precursor quality
Use high-purity, anhydrous precursors for all

batches.[5]

Inconsistent processing parameters

Precisely control all experimental parameters,

including spin-coating speeds, annealing

temperatures, and timings.[5]

Fluctuations in the glovebox environment

Maintain a stable and low-oxygen/low-moisture

environment in the glovebox.[5] Regularly

monitor and maintain the glovebox atmosphere.
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Quantitative Data Summary
Table 1: Performance of Tin-Based Perovskite Solar Cells with Different Additives and Anti-

Solvents

Perovskite
Composition

Additive/Anti-
Solvent

Power Conversion
Efficiency (PCE)
(%)

Reference

FA₀.₇₅MA₀.₂₅SnI₃
Diethyl Ether (DE) as

anti-solvent
>9.0 [18][25]

FA₀.₇₅MA₀.₂₅SnI₃
Toluene (TL) as anti-

solvent
>9.0 [18][25]

FA₀.₇₅MA₀.₂₅SnI₃
Chlorobenzene (CB)

as anti-solvent

9.06 (forward scan),

9.02 (reverse scan)
[18][25]

CsSnI₃ SnBr₂ 4.3 [28]

PEA₀.₂FA₀.₈SnI₃
Diisopropyl Ether

(DIE) as anti-solvent
>13.0 (with ICBA) [30]

FASnI₃

Thiophene-2-

ethylammonium

Bromide (TEABr)

9.4 (up to 12.0 with

contact adjustment)
[6][7][31]

FASnI₃ No additive 6.6 [7][31]

Cs₀.₀₅(FA₀.₈₃MA₀.₁₇)₀.

₉₅Pb₀.₅Sn₀.₅I₃

Toluene as anti-

solvent

11.6 (champion),

12.04 (optimized)
[26]

Sn-Pb Perovskite
DOAAc passivator

(gas-quenching)

23.33 (reverse scan),

22.91 (forward scan)
[32]

Sn-Pb Perovskite
Control (gas-

quenching)

19.39 (reverse scan),

18.52 (forward scan)
[32]

Table 2: Stability of CsSnI₃ Perovskite Solar Cells with Different Tin Halide Additives
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Additive
Stability (Time to 80% of
initial PCE) [hours]

Reference

SnBr₂ ~100 [28]

SnCl₂ < 50 [28]

SnF₂ < 20 [28]

Experimental Protocols
Protocol 1: Fabrication of FASnI₃ Perovskite Films with SnBr₂ Additive

This protocol describes a general procedure for preparing FASnI₃ perovskite films using SnBr₂

as an additive in the precursor solution, adapted from the literature.[28]

Materials:

Formamidinium iodide (FAI)

Tin(II) iodide (SnI₂)

Tin(II) bromide (SnBr₂)

Dimethyl sulfoxide (DMSO), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Substrates (e.g., FTO-coated glass)

Chlorobenzene (CB), anhydrous (for anti-solvent)

Equipment:

Nitrogen-filled glovebox

Spin coater

Hotplate

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Controlling_the_Crystallization_of_Perovskite_Films_with_Tin_II_Bromide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Controlling_the_Crystallization_of_Perovskite_Films_with_Tin_II_Bromide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Controlling_the_Crystallization_of_Perovskite_Films_with_Tin_II_Bromide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Controlling_the_Crystallization_of_Perovskite_Films_with_Tin_II_Bromide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pipettes

Syringe filters (0.2 µm, PTFE)

Procedure:

Substrate Preparation:

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a stream of nitrogen.

Treat the substrates with UV-ozone for 15 minutes immediately before use to ensure a

hydrophilic surface.[28]

Precursor Solution Preparation (inside a nitrogen-filled glovebox):

Prepare a stock solution of FASnI₃ by dissolving FAI and SnI₂ in a 1:1 molar ratio in a co-

solvent mixture of DMF:DMSO (e.g., 4:1 v/v).

To this solution, add the desired molar percentage of SnBr₂ (e.g., 1-10 mol%).

Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.

Filter the precursor solution through a 0.2 µm PTFE syringe filter before use.[28]

Film Deposition (inside a nitrogen-filled glovebox):

Preheat the substrates on a hotplate to the desired temperature (e.g., 70°C).

Dispense an adequate amount of the precursor solution onto the substrate to cover the

entire surface.

Spin-coat the precursor solution at a specified speed and duration (e.g., 4000 rpm for 30

seconds).
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During the spin-coating process, at a specific time before the end (e.g., 15 seconds),

dispense a controlled volume of chlorobenzene anti-solvent onto the spinning substrate.

Annealing:

Immediately transfer the spin-coated films to a hotplate preheated to a specific

temperature (e.g., 100°C).

Anneal the films for a set duration (e.g., 10 minutes).[28]

Cooling and Storage:

Allow the films to cool down to room temperature inside the glovebox.

Store the films in a dry, inert atmosphere.[28]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b15928397/docs?utm_src=pdf-body-img#technical-support-center-managing-rapid-crystallization-of-tin-based-perovskites
https://www.benchchem.com/product/b15928397?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Printing of tin perovskite solar cells via controlled crystallization - Sustainable Energy &
Fuels (RSC Publishing) DOI:10.1039/D4SE01321B [pubs.rsc.org]

2. Synchronized crystallization in tin-lead perovskite solar cells [archive.materialscloud.org]

3. communities.springernature.com [communities.springernature.com]

4. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC
Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]

5. benchchem.com [benchchem.com]

6. pubs.acs.org [pubs.acs.org]

7. Adjusting the Crystallization of Tin Perovskites through Thiophene Additives for Improved
Photovoltaic Stability - PMC [pmc.ncbi.nlm.nih.gov]

8. A Review on the Progress, Challenges, and Performances of Tin-Based Perovskite Solar
Cells | MDPI [mdpi.com]

9. Strategies for Improving the Stability of Tin‐Based Perovskite (ASnX3) Solar Cells - PMC
[pmc.ncbi.nlm.nih.gov]

10. pubs.acs.org [pubs.acs.org]

11. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics
Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

13. oaepublish.com [oaepublish.com]

14. researchgate.net [researchgate.net]

15. pubs.acs.org [pubs.acs.org]

16. The Role of SnF2 Additive on Interface Formation in All Lead‐Free FASnI3 Perovskite
Solar Cells | Semantic Scholar [semanticscholar.org]

17. The role of SnF2 additive on interface formation in all lead-free FASnI3 perovskite solar
cells [inis.iaea.org]

18. pubs.acs.org [pubs.acs.org]

19. Improved perovskite crystallization by antisolvent engineering in tin-perovskite
photovoltaics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

20. Improved perovskite crystallization by antisolvent engineering in tin-perovskite
photovoltaics - PubMed [pubmed.ncbi.nlm.nih.gov]

21. pubs.acs.org [pubs.acs.org]

22. Pyridine Controlled Tin Perovskite Crystallization - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2025/se/d4se01321b
https://pubs.rsc.org/en/content/articlehtml/2025/se/d4se01321b
https://archive.materialscloud.org/records/svp1s-36n44
https://communities.springernature.com/posts/synchronized-crystallization-in-tin-lead-perovskite-solar-cells
https://pubs.rsc.org/en/content/articlehtml/2021/cp/d1cp02596a
https://pubs.rsc.org/en/content/articlehtml/2021/cp/d1cp02596a
https://www.benchchem.com/pdf/Technical_Support_Center_Enhancing_Tin_Based_Perovskites_with_SnBr.pdf
https://pubs.acs.org/doi/10.1021/acsenergylett.4c01875
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11558796/
https://www.mdpi.com/2079-4991/13/3/585
https://www.mdpi.com/2079-4991/13/3/585
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7237862/
https://pubs.acs.org/doi/abs/10.1021/acsenergylett.0c01796
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935372/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8935372/
https://pubs.acs.org/doi/10.1021/acsenergylett.3c00652
https://www.oaepublish.com/articles/microstructures.2024.192
https://www.researchgate.net/publication/324327751_How_SnF_2_Impacts_the_Material_Properties_of_Lead-Free_Tin_Perovskites
https://pubs.acs.org/doi/abs/10.1021/acs.jpcc.8b01045
https://www.semanticscholar.org/paper/The-Role-of-SnF2-Additive-on-Interface-Formation-in-Zillner-Boyen/2c68f2800d3162d160b4faecceee2f2b63140f61
https://www.semanticscholar.org/paper/The-Role-of-SnF2-Additive-on-Interface-Formation-in-Zillner-Boyen/2c68f2800d3162d160b4faecceee2f2b63140f61
https://inis.iaea.org/records/0n17f-w0m30
https://inis.iaea.org/records/0n17f-w0m30
https://pubs.acs.org/doi/10.1021/acsenergylett.8b01588
https://pubs.rsc.org/en/content/articlelanding/2024/cp/d4cp02655a
https://pubs.rsc.org/en/content/articlelanding/2024/cp/d4cp02655a
https://pubmed.ncbi.nlm.nih.gov/39530207/
https://pubmed.ncbi.nlm.nih.gov/39530207/
https://pubs.acs.org/doi/abs/10.1021/acsenergylett.0c02656
https://pmc.ncbi.nlm.nih.gov/articles/PMC9578040/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15928397?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


23. pubs.acs.org [pubs.acs.org]

24. pubs.acs.org [pubs.acs.org]

25. researchgate.net [researchgate.net]

26. files01.core.ac.uk [files01.core.ac.uk]

27. Environmentally friendly anti-solvent engineering for high-efficiency tin-based perovskite
solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

28. benchchem.com [benchchem.com]

29. pubs.acs.org [pubs.acs.org]

30. pubs.acs.org [pubs.acs.org]

31. researchgate.net [researchgate.net]

32. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Technical Support Center: Managing Rapid
Crystallization of Tin-Based Perovskites]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15928397/docs#technical-support-center-managing-
rapid-crystallization-of-tin-based-perovskites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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